Cas no 1598151-10-0 (3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one)

• Product Name: 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one
• CAS No: 1598151-10-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5696506
• PubChem ID: 116600169
• Update Time: 2025-11-07

3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one
• 1598151-10-0
• EN300-794899
• 1-Propanone, 2-(aminomethyl)-1-cyclobutyl-2-methyl-

• Inchi： 1S/C9H17NO/c1-9(2,6-10)8(11)7-4-3-5-7/h7H,3-6,10H2,1-2H3
• InChI Key： OIRDHPADARSHNK-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CN)C1CCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.998±0.06 g/cm3(Predicted)
• Boiling Point: 240.6±23.0 °C(Predicted)
• pka: 8.79±0.10(Predicted)

Additional information on 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one

Professional Introduction to 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one (CAS No. 1598151-10-0)

3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one, identified by the chemical compound code CAS No. 1598151-10-0, represents a structurally intriguing molecule with significant potential in the realm of pharmaceutical and biochemical research. This compound, featuring a cyclobutyl ring substituted with an amino group and a geminal dimethylpropane backbone, has garnered attention due to its unique stereochemistry and chemical reactivity. The presence of both a primary amine and a tertiary carbonyl functionality makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The stereochemical configuration of 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one is of particular interest, as the cyclobutyl ring introduces conformational constraints that can influence the compound's biological activity. Recent studies have highlighted the importance of such structural motifs in drug design, demonstrating that subtle changes in spatial arrangement can significantly alter pharmacokinetic and pharmacodynamic properties. The rigid cycloalkyl moiety not only stabilizes the overall molecular structure but also influences interactions with biological targets, making it a valuable scaffold for medicinal chemists.

In the context of modern drug discovery, 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one has been explored as a precursor in the synthesis of bioactive molecules. Its amino group serves as a nucleophilic center, enabling reactions such as condensation with carbodiimides or aldehydes to form amides or ureas—a common strategy in peptidomimetic and heterocyclic drug development. Furthermore, the tertiary ketone functionality can undergo reduction to yield secondary alcohols or participate in Michael additions, broadening its synthetic utility.

Recent advancements in computational chemistry have facilitated the rational design of molecules like 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one. Molecular modeling studies suggest that this compound may exhibit inhibitory activity against certain enzyme targets by occupying specific binding pockets. For instance, its rigid cycloalkyl ring could mimic the transition state of substrates in enzymatic reactions, leading to potent inhibition. Such insights are derived from high-throughput virtual screening (HTVS) and molecular dynamics (MD) simulations, which have become indispensable tools in early-stage drug discovery.

The synthetic pathways to 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one have also been optimized for efficiency and scalability. Modern synthetic methodologies often employ transition metal catalysis to achieve selective transformations. For example, palladium-catalyzed cross-coupling reactions can be utilized to introduce functional groups at specific positions on the cyclobutyl ring. Additionally, asymmetric synthesis techniques have been explored to produce enantiomerically pure forms of this compound, which is crucial for evaluating chiral-specific biological activities.

In pharmaceutical applications, derivatives of 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one have shown promise as intermediates for antiviral and anticancer agents. The structural features of this molecule allow for modifications that enhance binding affinity to disease-related targets. For instance, incorporation of aromatic rings or heterocycles at strategic positions can improve solubility and metabolic stability while maintaining biological efficacy. Such modifications are guided by structure-based drug design (SBDD) approaches, where experimental data is integrated with computational predictions.

The biological evaluation of 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one has revealed interesting properties in preclinical models. Initial assays suggest potential activity against enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Moreover, its ability to cross cell membranes due to its lipophilic nature enhances its bioavailability—a critical factor for therapeutic efficacy. Further research is ongoing to elucidate its mechanism of action and optimize dosing regimens.

From an industrial perspective, the production of 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one on an industrial scale requires careful consideration of process economics and environmental impact. Green chemistry principles are being increasingly adopted to minimize waste and energy consumption during synthesis. Continuous flow reactors have emerged as an attractive alternative to traditional batch processes due to their efficiency and scalability. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

The future direction of research on 3-Amino-1-cyclobutyl-2,2-dimethylpropan-1-one is likely to be shaped by interdisciplinary collaborations between chemists and biologists. Advances in omics technologies—such as genomics and proteomics—will provide deeper insights into how this compound interacts with biological systems at the molecular level. Additionally, artificial intelligence (AI)-assisted drug discovery platforms are expected to accelerate the identification of novel derivatives with enhanced therapeutic profiles.